2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[4-(3-chlorophenyl)-2,3-dioxopyrazin-1-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C19H16ClN3O3/c1-13-5-7-15(8-6-13)21-17(24)12-22-9-10-23(19(26)18(22)25)16-4-2-3-14(20)11-16/h2-11H,12H2,1H3,(H,21,24)
• InChI Key: QLRCEAOWABLNMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C=CN(C(=O)C2=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C19H16ClN3O3
• Molecular Weight: 369.8 g/mol

Description

The compound “2-[4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(4-methylphenyl)acetamide” is a complex organic molecule. It contains a pyrazine ring (a six-membered ring with two nitrogen atoms), which is a common structure in many pharmaceuticals and natural products. The compound also contains a chlorophenyl group and a methylphenyl group, which are common structures in many organic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar functional groups (like the amide and dioxo groups) and aromatic rings could influence the compound’s solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a pharmaceutical, its mechanism of action would depend on the biological target it interacts with. Without more information, it’s difficult to speculate on the potential mechanisms of action.